
Storage and handling guidelines for 3-
Phenoxypropan-1-amine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Phenoxypropan-1-amine

Cat. No.: B1584369 Get Quote

Technical Support Center: 3-Phenoxypropan-1-
amine
Welcome to the technical support guide for 3-Phenoxypropan-1-amine (CAS No: 7617-76-7).

This document provides researchers, scientists, and drug development professionals with

essential guidelines for the safe storage and handling of this compound. Our goal is to ensure

scientific integrity and user safety by explaining the causality behind each recommendation.

Frequently Asked Questions (FAQs) &
Troubleshooting
This section addresses common questions and issues encountered during the handling and

storage of 3-Phenoxypropan-1-amine.

Q1: What are the primary hazards associated with 3-Phenoxypropan-1-amine?

A1: 3-Phenoxypropan-1-amine is classified as a hazardous substance. The primary risks are

associated with direct contact and inhalation. It is known to cause skin irritation (H315), serious

eye irritation (H319), and may cause respiratory irritation (H335).[1][2] Therefore, handling this

chemical requires strict adherence to safety protocols to avoid exposure.

Q2: I received my shipment of 3-Phenoxypropan-1-amine. How should I store it for long-term

use?
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A2: Proper storage is critical to maintain the compound's purity and stability. For long-term

storage, it should be kept in a tightly closed container in a refrigerator at 2-8°C.[3][4] The

storage area must be cool, dry, and well-ventilated.[1][5][6] To prevent oxidative degradation,

which is common in amines, storing under an inert atmosphere (e.g., nitrogen or argon) is

strongly recommended.[4]

Q3: The compound appears to have a slight yellow tint, is it still usable?

A3: While some suppliers describe the compound as a clear liquid, a slight yellow tint can

develop over time due to minor oxidation or impurity presence. However, a significant color

change or the appearance of precipitates may indicate substantial degradation. If you observe

this, it is best to verify the compound's purity through analytical methods (e.g., NMR, LC-MS)

before use to ensure the integrity of your experimental results. Storing the compound under an

inert atmosphere can help prevent this discoloration.[4]

Q4: What materials should I avoid when working with 3-Phenoxypropan-1-amine?

A4: This compound is incompatible with strong oxidizing agents, acid chlorides, and acid

anhydrides.[5][7] Contact with these substances can lead to vigorous, potentially hazardous

reactions. Ensure that all labware is clean and free from these contaminants, and do not store

3-Phenoxypropan-1-amine in proximity to these chemicals.

Q5: I'm getting inconsistent results in my experiments. Could storage or handling be the

cause?

A5: Yes, inconsistent results are often linked to reagent degradation. If the compound has been

stored improperly (e.g., at room temperature, exposed to air and light, or in a loosely sealed

container), its purity may have been compromised. We recommend using a fresh aliquot from a

properly stored stock or re-purifying the material if you suspect degradation. Always handle the

compound in a well-ventilated area or chemical fume hood to prevent inhalation and exposure.

[1][5]

Data & Protocols
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Property Value Source

CAS Number 7617-76-7 [2]

Molecular Formula C9H13NO [2]

Molecular Weight 151.21 g/mol [2]

Purity Typically ≥95% [2]

Appearance Liquid [8]

GHS Hazard Summary
Hazard Statement GHS Pictogram Signal Word

H315: Causes skin irritation GHS07 Warning

H319: Causes serious eye

irritation
GHS07 Warning

H335: May cause respiratory

irritation
GHS07 Warning

Data sourced from multiple safety data sheets.[1][2]

Recommended Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent exposure.[9]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://achmem.com/products/cat-no-xq00057
https://achmem.com/products/cat-no-xq00057
https://achmem.com/products/cat-no-xq00057
https://achmem.com/products/cat-no-xq00057
https://pubchem.ncbi.nlm.nih.gov/compound/Benzenepropanol
https://aksci.com/sds/3639DT_SDS.pdf
https://achmem.com/products/cat-no-xq00057
https://chemm.hhs.gov/ppe.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584369?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Equipment Specification Rationale

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.[10]

Protects against splashes that

can cause serious eye

irritation.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).[11]

Prevents skin contact, which

causes irritation.[1] Gloves

must be inspected before use.

[7][10]

Skin and Body
Lab coat and closed-toe

shoes.[11]

Minimizes the risk of accidental

skin contact.

Respiratory Protection

Use only in a well-ventilated

area or under a chemical fume

hood.[1][5][12]

Avoids inhalation, which can

lead to respiratory tract

irritation.[1]

Visualized Workflows
Storage Decision Workflow
This diagram outlines the decision-making process for correctly storing 3-Phenoxypropan-1-
amine upon receipt.
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Caption: Workflow for proper storage of 3-Phenoxypropan-1-amine.
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Safe Handling Protocol
This flowchart details the step-by-step process for safely handling the compound during an

experiment.
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Caption: Step-by-step protocol for handling 3-Phenoxypropan-1-amine.
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Emergency Procedures
Spill & Release: In case of a spill, evacuate the area. Wear full PPE, including respiratory

protection if necessary. Prevent the spill from entering drains.[1] Absorb the spill with an inert,

non-combustible material (e.g., sand, vermiculite), then collect it into a suitable container for

disposal.[1][12]

First Aid:

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1][5]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek medical advice if irritation persists.[1][13]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[1][5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and drink plenty of water. Never

give anything by mouth to an unconscious person. Seek immediate medical attention.[1][5]

Fire Fighting: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish a fire.[1][5] During a fire, irritating and toxic gases such as carbon oxides (CO, CO2)

and nitrogen oxides (NOx) may be generated.[1][5][13] Firefighters should wear self-contained

breathing apparatus (SCBA).[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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